molecular formula C21H17FN4O4S B2752637 5-(2-(4-fluorophenyl)-2-oxoethyl)-7-(furan-2-yl)-2-morpholinothiazolo[4,5-d]pyridazin-4(5H)-one CAS No. 1021045-54-4

5-(2-(4-fluorophenyl)-2-oxoethyl)-7-(furan-2-yl)-2-morpholinothiazolo[4,5-d]pyridazin-4(5H)-one

Cat. No. B2752637
CAS RN: 1021045-54-4
M. Wt: 440.45
InChI Key: JAQMHQWFIBDEJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(2-(4-fluorophenyl)-2-oxoethyl)-7-(furan-2-yl)-2-morpholinothiazolo[4,5-d]pyridazin-4(5H)-one is a useful research compound. Its molecular formula is C21H17FN4O4S and its molecular weight is 440.45. The purity is usually 95%.
BenchChem offers high-quality 5-(2-(4-fluorophenyl)-2-oxoethyl)-7-(furan-2-yl)-2-morpholinothiazolo[4,5-d]pyridazin-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(2-(4-fluorophenyl)-2-oxoethyl)-7-(furan-2-yl)-2-morpholinothiazolo[4,5-d]pyridazin-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

This compound exhibits promising anticancer potential due to its interaction with specific cellular targets. Research suggests that it inhibits heat shock protein 90 (HSP90), a chaperone protein involved in cancer cell survival and proliferation. The crystal structure of HSP90 in complex with a related compound shows that binding to the helical conformation of HSP90 leads to slow association and dissociation rates, high affinity, and high cellular efficacy. Leveraging this unusual mechanism, ligand design strategies could enhance target flexibility in the bound state, opening new avenues for drug discovery .

Drug Design and Protein-Ligand Interactions

Understanding the binding thermodynamics and kinetics of drug-like compounds is crucial for structure-based drug design. This compound’s interactions with HSP90 highlight the importance of protein dynamics. Researchers have observed that the protein’s conformation (loop vs. helix) significantly impacts binding properties. Ligands bound to the helical conformation exhibit predominantly entropically driven binding, emphasizing the role of protein flexibility. This insight can guide drug development strategies .

Bioactive Intermediate Synthesis

The compound’s structure includes a furanone moiety, which is a key bioactive intermediate. Researchers have explored electrocatalytic oxidation of renewable furfural to produce 5-hydroxy-2(5H)-furanone (HFO). This intermediate has applications in pharmaceutical synthesis and natural product chemistry. By leveraging the compound’s furanone scaffold, scientists can access diverse derivatives for further exploration .

Materials Science and Organic Electronics

Furan-based compounds often find applications in materials science. The furan-2-yl group in this compound could be utilized for functionalization or as a building block in organic electronic devices. Researchers investigate its potential as a π-conjugated system for organic semiconductors, sensors, and optoelectronic materials .

properties

IUPAC Name

5-[2-(4-fluorophenyl)-2-oxoethyl]-7-(furan-2-yl)-2-morpholin-4-yl-[1,3]thiazolo[4,5-d]pyridazin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H17FN4O4S/c22-14-5-3-13(4-6-14)15(27)12-26-20(28)18-19(17(24-26)16-2-1-9-30-16)31-21(23-18)25-7-10-29-11-8-25/h1-6,9H,7-8,10-12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JAQMHQWFIBDEJT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1C2=NC3=C(S2)C(=NN(C3=O)CC(=O)C4=CC=C(C=C4)F)C5=CC=CO5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H17FN4O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

440.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(2-(4-fluorophenyl)-2-oxoethyl)-7-(furan-2-yl)-2-morpholinothiazolo[4,5-d]pyridazin-4(5H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.